Cas no 1694322-88-7 (tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate
• CAS No: 1694322-88-7
• MF: C₁₈H₂₈BrNO₃
• MW: 386.323824882507
• CID: 5743434
• PubChem ID: 104969582
• Update Time: 2025-06-14

tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1135884
• tert-ButylN-[2-(benzyloxy)-3-bromo-2-methylpropyl]-N-ethylcarbamate
• 1694322-88-7
• tert-Butyl N-[2-(benzyloxy)-3-bromo-2-methylpropyl]-N-ethylcarbamate
• tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate

• Inchi： 1S/C18H28BrNO3/c1-6-20(16(21)23-17(2,3)4)14-18(5,13-19)22-12-15-10-8-7-9-11-15/h7-11H,6,12-14H2,1-5H3
• InChI Key： FQCULUMRUJMNDJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 385.12526g/mol
• Monoisotopic Mass: 385.12526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate

Comprehensive Overview of tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate (CAS No. 1694322-88-7)

The compound tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate (CAS No. 1694322-88-7) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzyloxy group and a bromo substituent, makes it a valuable building block for synthesizing complex molecules. Researchers and manufacturers often seek this compound for its role in developing novel therapeutics and fine chemicals, aligning with the growing demand for high-purity intermediates in drug discovery.

In recent years, the interest in N-ethylcarbamate derivatives has surged due to their applications in peptide synthesis and prodrug design. The presence of the tert-butyl group in this compound enhances its stability, a critical factor in storage conditions and handling protocols. Laboratories frequently inquire about its solubility in common organic solvents like DMSO or methanol, as well as its reactivity under various catalytic conditions. These properties are essential for optimizing yield and efficiency in multi-step synthetic routes.

From an industrial perspective, 1694322-88-7 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic bromination and protective group strategies have further elevated its relevance. Additionally, its compatibility with automated synthesis platforms aligns with the trend toward high-throughput screening in modern R&D. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to ensure its quality, addressing the stringent requirements of regulatory bodies.

The compound’s nomenclature—tert-butyl N-2-(benzyloxy)-3-bromo-2-methylpropyl-N-ethylcarbamate—reflects its IUPAC-compliant naming conventions, a topic frequently searched by students and professionals alike. Discussions around its synthetic scalability and cost-effective production are prevalent in patent literature, highlighting its commercial viability. Furthermore, its potential as a precursor for biologically active molecules has spurred collaborations between academia and industry, particularly in oncology and neurology research.

As the scientific community continues to explore structure-activity relationships (SAR), this compound’s versatility positions it as a key player in medicinal chemistry. Its CAS registry number (1694322-88-7) serves as a universal identifier, facilitating global trade and research transparency. With advancements in computational chemistry, predictive models now aid in optimizing its derivatives, reducing trial-and-error in lab workflows. This intersection of tradition and innovation ensures its enduring significance in organic synthesis.